3-Ethyl-3-methyl-pentanoic acid methyl ester

• CAS No.: 101186-02-1
• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• IUPAC Name: methyl 3-ethyl-3-methylpentanoate
• InChI: InChI=1S/C9H18O2/c1-5-9(3,6-2)7-8(10)11-4/h5-7H2,1-4H3
• InChI Key: PBRVYZCKRWDANU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC)CC(=O)OC

Description

3-Ethyl-3-methyl-pentanoic acid methyl ester is a useful research compound. Its molecular formula is C9H18O2 and its molecular weight is 158.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Step B To a solution of 2-(1-ethyl-1-methyl-propyl)-malonic acid dimethyl ester (3 g, 14 mmol) in DMSO (30 mL) was added LiCl (1.2 g, 28 mmol) and H2O (0.25 mL, 14 mmol). The reaction mixture was heated at 170° C. for 3 h, then poured into a ice-water, extracted with ethyl acetate. The organic layer were separated, washed with water, brine, dried over MgSO4, and concentrated to give 3-ethyl-3-methyl-pentanoic acid methyl ester as a yellow oil (1.5 g, 68%).